Cas no 104481-64-3 (1-Piperazinecarbothioamide, 4-[(2,5-dimethylphenyl)methyl]-)

• Product Name: 1-Piperazinecarbothioamide, 4-[(2,5-dimethylphenyl)methyl]-
• CAS No: 104481-64-3
• MF: C₁₄H₂₁N₃S
• MW: 263.401641607285
• CID: 1143342
• Update Time: 2024-07-26

1-Piperazinecarbothioamide, 4-[(2,5-dimethylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbothioamide, 4-[(2,5-dimethylphenyl)methyl]-

• Inchi： 1S/C14H21N3S/c1-11-3-4-12(2)13(9-11)10-16-5-7-17(8-6-16)14(15)18/h3-4,9H,5-8,10H2,1-2H3,(H2,15,18)
• InChI Key： WRXXPDNXXWDMLW-UHFFFAOYSA-N
• SMILES： N1(C(N)=S)CCN(CC2=CC(C)=CC=C2C)CC1

Computed Properties

• Exact Mass: 263.14583

Experimental Properties

• Density: 1.166±0.06 g/cm3(Predicted)
• Boiling Point: 391.3±52.0 °C(Predicted)
• PSA: 32.5
• pka: 16.19±0.20(Predicted)